Cas no 94640-64-9 (2-Chloro-4-mercapto-5-sulfamoylbenzoic acid)

2-Chloro-4-mercapto-5-sulfamoylbenzoic acid structure
94640-64-9 structure
Product Name:2-Chloro-4-mercapto-5-sulfamoylbenzoic acid
CAS No:94640-64-9
MF:C7H6ClNO4S2
MW:267.70983839035
CID:752201
Update Time:2023-08-03

2-Chloro-4-mercapto-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-(aminosulfonyl)-2-chloro-4-mercapto-
    • 2-chloro-5-sulfamoyl-4-sulfanylbenzoic acid
    • 2-Chloro-4-mercapto-5-sulfamoylbenzoic acid
    • Inchi: 1S/C7H6ClNO4S2/c8-4-2-5(14)6(15(9,12)13)1-3(4)7(10)11/h1-2,14H,(H,10,11)(H2,9,12,13)
    • InChI Key: XUDNCIJHIVLHDY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C(=O)O)S(N)(=O)=O)S

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Topological Polar Surface Area: 107
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD